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Compound of Interest

Compound Name: 4-Chlorophenyl benzoate

Cat. No.: B104076

Essential Safety and Handling Guide for 4-
Chlorophenyl benzoate

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate, essential safety and logistical
information for managing 4-Chlorophenyl benzoate (CAS No. 2005-08-5) in a laboratory
setting. Adherence to these protocols is critical for minimizing exposure risk and ensuring a
safe environment.

Synonyms: Benzoic Acid 4-Chlorophenyl Ester[1]

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C13H9CIO2 [21[31[41[5]
Molecular Weight 232.66 g/mol [2][4][5][6]

) Solid, white to almost white
Physical State [6]
powder or crystal

Melting Point 87-90 °C [2][6]

Room temperature,

recommended <15°C in a cool,
Storage Temperature [41[6]

dark place. Another source

suggests -20°C.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory procedures is necessary to determine
the appropriate level of personal protective equipment. The following table outlines the
recommended PPE for handling 4-Chlorophenyl benzoate.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory to protect against

splashes and aerosols.[7][8][9]

Skin Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Gloves should
be changed frequently and

immediately if contaminated.[7]

[8]

Lab Coat or Gown

A disposable, long-sleeved
gown that closes in the back is
required to prevent
contamination of personal
clothing.[7]

Respiratory Protection

N95 Respirator or Higher

A properly fit-tested N95
respirator is the minimum
requirement. All work with this
compound should be
conducted in a certified
chemical fume hood to
minimize inhalation of any

potential aerosols or dust.[7][8]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

Gather all necessary PPE and inspect for integrity.

Ensure a certified chemical fume hood is available and functioning correctly.

Prepare the work area by covering surfaces with absorbent, disposable liners.

Have a designated waste container ready for contaminated materials.
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. Handling:

Don the appropriate PPE in the correct sequence (gown, respirator, eye protection, inner
gloves, outer gloves).

Conduct all manipulations of 4-Chlorophenyl benzoate within the chemical fume hood.[8]
Use compatible tools such as spatulas and glassware to avoid reactions.[8]
Avoid creating dust or aerosols.[8]

. Post-Handling:

After handling, decontaminate all surfaces and equipment. A suitable solvent like isopropanol
followed by soap and water can be used for decontamination.[8]

Collect all decontamination materials as hazardous waste.[8]

Doff PPE in the designated area, ensuring not to cross-contaminate. The general sequence
is to remove outer gloves, gown and inner gloves, shoe covers, eye protection, and finally
the respirator.[7]

Wash hands thoroughly with soap and water after removing all PPE.[7][8]
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Caption: Workflow for the safe handling of 4-Chlorophenyl benzoate.
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First Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Promptly wash the contaminated skin with soap
. and water.[10] Remove contaminated clothing
Skin Contact ) . o .
immediately.[10] If irritation persists, seek

medical attention.[10]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the
Eye Contact eyelids open.[11][12] Do not use eye drops

unless instructed by a medical professional.[11]

Seek immediate medical attention.

Move the exposed person to fresh air at once.
[10] If breathing has stopped, perform artificial

Inhalation respiration.[10] Keep the person warm and at
rest, and get medical attention as soon as
possible.[10]

Get medical attention immediately.[10] Do not
Ingestion induce vomiting unless instructed to do so by

medical personnel.[11]

Disposal Plan

4-Chlorophenyl benzoate should be treated as hazardous waste due to its chlorinated organic
nature.[13][14]

1. Waste Identification and Segregation:

e Allunused or waste chemical, as well as any materials that have come into contact with it
(e.g., gloves, absorbent pads, glassware), should be considered contaminated and disposed
of as hazardous waste.[7][8][13]
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Collect waste in a designated, properly labeled hazardous waste container. The label should
include "Hazardous Waste," the full chemical name, and associated hazards.[14]

Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area, segregated from incompatible materials.[13][14]

. Professional Disposal:

Do not attempt to neutralize or dispose of the chemical in the general waste or down the
drain.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[13]

The recommended method of disposal for chlorinated organic compounds is high-
temperature incineration by a licensed facility.[13][14]
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Caption: Disposal workflow for 4-Chlorophenyl benzoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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